2,2-dimethyl-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}propanamide

• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol
• IUPAC Name: 2,2-dimethyl-N-[4-(2-methylprop-2-enoxy)phenyl]propanamide
• InChI: InChI=1S/C15H21NO2/c1-11(2)10-18-13-8-6-12(7-9-13)16-14(17)15(3,4)5/h6-9H,1,10H2,2-5H3,(H,16,17)
• InChI Key: KATXQNXAYYJQQT-UHFFFAOYSA-N
• SMILES: CC(=C)COC1=CC=C(C=C1)NC(=O)C(C)(C)C

Description

2,2-dimethyl-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}propanamide, also known as DMPA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DMPA is a synthetic compound that belongs to the class of amides and is primarily used as a reagent in organic synthesis. However, recent studies have shown that DMPA has unique properties that make it a promising candidate for various scientific research applications.

Mechanism of Action

The mechanism of action of 2,2-dimethyl-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}propanamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound may also work by modulating the immune system and reducing inflammation.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects. Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit the growth of blood vessels, which is important for the growth and spread of cancer cells. Additionally, this compound has been shown to reduce inflammation and oxidative stress, which are important factors in the development of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,2-dimethyl-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}propanamide in lab experiments is its ease of synthesis. This compound can be synthesized using standard laboratory techniques, making it readily available for research purposes. Additionally, this compound has been shown to have low toxicity, making it a safe compound to work with in the laboratory.
However, there are also some limitations to using this compound in lab experiments. One of the main limitations is that the mechanism of action of this compound is not fully understood. This makes it difficult to design experiments that specifically target the effects of this compound. Additionally, this compound has limited solubility in water, which can make it challenging to work with in certain experimental setups.

Future Directions

There are several future directions for research on 2,2-dimethyl-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}propanamide. One potential area of research is in the development of new cancer treatments. This compound has shown promising results in inhibiting the growth of cancer cells, and further research could lead to the development of new cancer therapies.
Another potential area of research is in the treatment of inflammatory diseases. This compound has been shown to have anti-inflammatory properties, and further research could lead to the development of new treatments for diseases such as arthritis and inflammatory bowel disease.
Conclusion
In conclusion, this compound, or this compound, is a synthetic compound that has several potential applications in scientific research. This compound has shown promising results in inhibiting the growth of cancer cells and reducing inflammation, making it a potential candidate for the development of new cancer treatments and treatments for inflammatory diseases. While there are still many unanswered questions about the mechanism of action of this compound, further research could lead to exciting new discoveries in the field of scientific research.

Synthesis Methods

The synthesis of 2,2-dimethyl-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}propanamide involves the reaction of 4-hydroxybenzaldehyde with 2-methylprop-2-en-1-ol in the presence of a catalyst. The resulting product is then reacted with 2,2-dimethylpropionyl chloride to produce this compound. The synthesis of this compound is relatively straightforward and can be accomplished using standard laboratory techniques.

Scientific Research Applications

2,2-dimethyl-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}propanamide has several potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. Recent studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. This compound has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of various inflammatory diseases.